2-(5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)-N-methylacetamide

• IUPAC Name: 2-(5,5-dioxobenzo[c][1,2]benzothiazin-6-yl)-N-methylacetamide
• InChI: InChI=1S/C15H14N2O3S/c1-16-15(18)10-17-13-8-4-2-6-11(13)12-7-3-5-9-14(12)21(17,19)20/h2-9H,10H2,1H3,(H,16,18)
• InChI Key: ZBDLTJGNOWZGRL-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN1C2=CC=CC=C2C3=CC=CC=C3S1(=O)=O
• Molecular Formula: C15H14N2O3S
• Molecular Weight: 302.4 g/mol

Description

The compound “2-(5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)-N-methylacetamide” is a laboratory chemical used for scientific research and development. It is also known as “(5,5-Dioxido-6h-dibenzo[c,e][1,2]thiazin-6-yl)acetic acid” with the CAS Number: 1858251-60-1.

Scientific Research Applications

Anticancer Activity

Studies have demonstrated the potential of compounds similar to 2-(5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)-N-methylacetamide in anticancer activity. For instance, novel 4-thiazolidinones with benzothiazole moiety, a similar compound, have been evaluated for antitumor activity. These compounds were found to exhibit anticancer activity against various cancer cell lines including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers (Havrylyuk, Mosula, Zimenkovsky, Vasylenko, Gzella, & Lesyk, 2010). Another study synthesized and tested benzothiadiazinyl hydrazinecarboxamides and anilino[1,2,4]triazolo[1,5-b][1,2,4]thiadiazine 5,5-diones, which showed moderate to good inhibitory activity against various cancer cell lines (Kamal, Srikanth, Ashraf, Khan, Shaik, Kalivendi, Suri, & Saxena, 2011).

Antibacterial and Antifungal Agents

Some derivatives of this compound have been explored as antibacterial and antifungal agents. For example, a study synthesized N-(benzo[d]thiazol-2-yl)-2-((2,4'-dioxospiro[indoline-3, 2'-thiazolidin]-3'-yl)amino)acetamide derivatives, which exhibited broad-spectrum antibacterial activity against various microorganisms (Borad, Bhoi, Parmar, & Patel, 2015).

Antioxidant Activity

Compounds structurally similar to this compound have been evaluated for their antioxidant properties. In a study, N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides were synthesized and found to possess moderate to significant radical scavenging activity (Ahmad, Siddiqui, Gardiner, Parvez, & Aslam, 2012).

Antiviral Activity

Some analogs of this compound have shown potential in antiviral therapy. For instance, N′-(1-(aryl)ethylidene)-2-(5,5-dioxido-3-phenylbenzo[e]pyrazolo[4,3-c][1,2]thiazin-4(1H)-yl)acetohydrazides exhibited anti-human immunodeficiency virus type 1 (anti-HIV-1) activity with some compounds showing median effective concentration (EC50) values less than 20 μM (Aslam, Ahmad, Zia-ur-Rehman, Montero, Detorio, Parvez, & Schinazi, 2013).